5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one
Overview
Description
5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one, also known as BMB-4, is a synthetic compound that has been studied for its potential use in cancer treatment.
Mechanism of Action
5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one works by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and its inhibition can lead to changes in the expression of genes that are important for cancer cell growth and survival. This compound has also been shown to inhibit the activity of the protein Hsp90, which is involved in the folding and stabilization of other proteins that are important for cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce changes in the expression of various genes that are involved in cell cycle regulation, apoptosis, and DNA repair. It has also been shown to inhibit the activity of various proteins that are important for cancer cell growth and survival. In animal studies, this compound has been shown to inhibit tumor growth and increase survival rates.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its specificity for HDAC and Hsp90 inhibition. This allows researchers to study the effects of these specific pathways on cancer cell growth and survival. However, one limitation is that this compound is a synthetic compound and may not accurately reflect the effects of natural compounds on cancer cells.
Future Directions
Further research is needed to fully understand the potential of 5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one as a cancer treatment. One direction for future research is to study the effects of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another direction is to study the effects of this compound on cancer stem cells, which are thought to be responsible for cancer recurrence and resistance to treatment. Additionally, further research is needed to determine the optimal dosage and administration of this compound for maximum efficacy.
Synthesis Methods
5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-bromobenzaldehyde with 2,3-dihydrofuran to form 5-(4-bromophenyl)-2,3-dihydrofuran-2-one. This intermediate is then reacted with 4-methoxybenzoyl chloride to form 5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-2,3-dihydrofuran-2-one. The final step involves the reaction of this intermediate with tetrahydro-2-furanylmethylamine to form this compound.
Scientific Research Applications
5-(4-bromophenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C23H22BrNO5 |
|---|---|
Molecular Weight |
472.3 g/mol |
IUPAC Name |
(4Z)-5-(4-bromophenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(oxolan-2-ylmethyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C23H22BrNO5/c1-29-17-10-6-15(7-11-17)21(26)19-20(14-4-8-16(24)9-5-14)25(23(28)22(19)27)13-18-3-2-12-30-18/h4-11,18,20,26H,2-3,12-13H2,1H3/b21-19- |
InChI Key |
LDMMUZNQRCQRPF-VZCXRCSSSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3CCCO3)C4=CC=C(C=C4)Br)/O |
SMILES |
COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3CCCO3)C4=CC=C(C=C4)Br)O |
Canonical SMILES |
COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3CCCO3)C4=CC=C(C=C4)Br)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(allyloxy)benzoyl]-5-(3-bromophenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265466.png)
![methyl 4-[(3E)-3-{hydroxy[4-(propan-2-yloxy)phenyl]methylidene}-1-(5-methyl-1,2-oxazol-3-yl)-4,5-dioxopyrrolidin-2-yl]benzoate](/img/structure/B265477.png)
![3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265485.png)
![4-[4-(allyloxy)benzoyl]-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265486.png)
![(E)-1-benzofuran-2-yl{1-[3-(diethylammonio)propyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}methanolate](/img/structure/B265490.png)
![4-(1-benzofuran-2-ylcarbonyl)-5-(3-bromophenyl)-1-[2-(diethylamino)ethyl]-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265494.png)